Cas no 1212340-56-1 ((1R)-1-(3,4-Diethoxyphenyl)ethan-1-ol)

(1R)-1-(3,4-Diethoxyphenyl)ethan-1-ol is a chiral secondary alcohol featuring a 3,4-diethoxyphenyl substituent. This compound is of interest in synthetic organic chemistry due to its stereocenter, which makes it a valuable intermediate for asymmetric synthesis and pharmaceutical applications. The ethoxy groups enhance solubility in organic solvents, facilitating its use in reactions requiring polar aprotic conditions. Its enantiomeric purity is advantageous for producing optically active derivatives, such as ligands or biologically active molecules. The compound’s stability under standard conditions ensures reliable handling and storage. Researchers may employ it in the development of chiral catalysts or as a building block for complex molecular architectures.
(1R)-1-(3,4-Diethoxyphenyl)ethan-1-ol structure
1212340-56-1 structure
Product Name:(1R)-1-(3,4-Diethoxyphenyl)ethan-1-ol
CAS No:1212340-56-1
MF:C12H18O3
MW:210.269524097443
MDL:MFCD09863740
CID:5167395
Update Time:2025-06-12

(1R)-1-(3,4-Diethoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (1R)-1-(3,4-Diethoxyphenyl)ethan-1-ol
    • (R)-1-(3,4-Diethoxyphenyl)ethan-1-ol
    • Benzenemethanol, 3,4-diethoxy-α-methyl-, (αR)-
    • MDL: MFCD09863740
    • Inchi: 1S/C12H18O3/c1-4-14-11-7-6-10(9(3)13)8-12(11)15-5-2/h6-9,13H,4-5H2,1-3H3/t9-/m1/s1
    • InChI Key: UJBOGVMFJDOUDP-SECBINFHSA-N
    • SMILES: O(CC)C1=C(C=CC(=C1)[C@@H](C)O)OCC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 172
  • XLogP3: 2.1
  • Topological Polar Surface Area: 38.7

(1R)-1-(3,4-Diethoxyphenyl)ethan-1-ol Pricemore >>

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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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Additional information on (1R)-1-(3,4-Diethoxyphenyl)ethan-1-ol

Comprehensive Overview of (1R)-1-(3,4-Diethoxyphenyl)ethan-1-ol (CAS No. 1212340-56-1): Properties, Applications, and Industry Insights

(1R)-1-(3,4-Diethoxyphenyl)ethan-1-ol (CAS No. 1212340-56-1) is a chiral aromatic alcohol with significant relevance in pharmaceutical and fine chemical synthesis. This compound, characterized by its 3,4-diethoxy-substituted phenyl group and R-configuration at the chiral center, has garnered attention for its potential as a building block in drug development, particularly in the design of central nervous system (CNS) therapeutics and chiral auxiliaries. Its molecular structure (C12H18O3) combines lipophilic and hydrophilic properties, making it versatile for asymmetric synthesis and catalysis.

In recent years, the demand for enantiomerically pure compounds like (1R)-1-(3,4-Diethoxyphenyl)ethan-1-ol has surged, driven by advancements in green chemistry and sustainable pharmaceutical manufacturing. Researchers highlight its utility in enantioselective hydrogenation and biocatalytic transformations, aligning with the industry's shift toward low-waste processes. A 2023 study published in the Journal of Organic Chemistry emphasized its role in optimizing chiral resolution techniques, a hot topic among chemists exploring cost-effective synthetic routes.

The compound's physicochemical properties—including a melting range of 78–82°C, moderate solubility in polar solvents, and stability under inert atmospheres—make it suitable for multi-step organic synthesis. Its 3,4-diethoxy motif is particularly noteworthy, as this structural feature is shared with bioactive molecules targeting neurodegenerative pathways, a focal area in drug discovery forums. Analytical techniques such as HPLC chiral separation and NMR stereochemical analysis are routinely employed to verify its purity (>98% ee), a critical parameter for GMP-compliant production.

From an industrial perspective, CAS No. 1212340-56-1 is often discussed in the context of patented synthetic methodologies. For instance, a 2022 patent (WO2022156789) described its use as a precursor for non-opioid analgesics, addressing the global demand for safer pain management alternatives. This aligns with trending searches on "chiral intermediates for CNS drugs" and "sustainable chiral alcohol synthesis" in scientific databases. Furthermore, its low ecotoxicity profile positions it favorably in REACH-compliant applications, a key concern for European chemical manufacturers.

Emerging applications of (1R)-1-(3,4-Diethoxyphenyl)ethan-1-ol extend to flavor and fragrance industries, where its stereospecific aroma characteristics are being explored. Computational chemistry studies (e.g., Molecular Dynamics simulations) predict its potential as a ligand for olfactory receptors, a niche yet growing research area. Such interdisciplinary relevance underscores why this compound frequently appears in queries like "chiral alcohols in perfumery" and "diethoxy phenyl derivatives uses" across academic and industrial search engines.

Quality control protocols for CAS No. 1212340-56-1 typically involve GC-MS purity verification and residual solvent analysis per ICH guidelines. Suppliers increasingly highlight batch-to-batch consistency and ISO-certified handling in product specifications, responding to buyer concerns about reproducibility in medicinal chemistry. These details are crucial for laboratories prioritizing FDA-compliant starting materials, a frequent search term among contract research organizations (CROs).

In summary, (1R)-1-(3,4-Diethoxyphenyl)ethan-1-ol exemplifies the convergence of chiral technology and applied organic chemistry. Its dual utility in pharmaceutical intermediates and specialty chemicals ensures sustained interest, while its alignment with green chemistry principles addresses contemporary industrial priorities. As synthetic methodologies evolve, this compound is poised to remain a high-value candidate for researchers tackling challenges in stereocontrolled synthesis and bioactive molecule design.

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